5-sec-Butyl-4-hydroxyisophthalic acid
5-sec-Butyl-4-hydroxyisophthalic acid
Brand Name:
Vulcanchem
CAS No.:
13253-09-3
VCID:
VC21309618
InChI:
InChI=1S/C12H14O5/c1-3-6(2)8-4-7(11(14)15)5-9(10(8)13)12(16)17/h4-6,13H,3H2,1-2H3,(H,14,15)(H,16,17)
SMILES:
CCC(C)C1=C(C(=CC(=C1)C(=O)O)C(=O)O)O
Molecular Formula:
C12H14O5
Molecular Weight:
238.24 g/mol
5-sec-Butyl-4-hydroxyisophthalic acid
CAS No.: 13253-09-3
Cat. No.: VC21309618
Molecular Formula: C12H14O5
Molecular Weight: 238.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13253-09-3 |
|---|---|
| Molecular Formula | C12H14O5 |
| Molecular Weight | 238.24 g/mol |
| IUPAC Name | 5-butan-2-yl-4-hydroxybenzene-1,3-dicarboxylic acid |
| Standard InChI | InChI=1S/C12H14O5/c1-3-6(2)8-4-7(11(14)15)5-9(10(8)13)12(16)17/h4-6,13H,3H2,1-2H3,(H,14,15)(H,16,17) |
| Standard InChI Key | JPARVKBAXSLIOA-UHFFFAOYSA-N |
| SMILES | CCC(C)C1=C(C(=CC(=C1)C(=O)O)C(=O)O)O |
| Canonical SMILES | CCC(C)C1=C(C(=CC(=C1)C(=O)O)C(=O)O)O |
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